Cas no 588675-31-4 (Benzo[b]thiophene-2-carboxamide, 3-chloro-4-fluoro-N-(2-thienylmethyl)- (9CI))

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-chloro-4-fluoro-N-(2-thienylmethyl)- (9CI)
• CAS No: 588675-31-4
• MF: C₁₄H₉ClFNOS₂
• MW: 325.80876326561
• CID: 949152
• PubChem ID: 4505207
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxamide, 3-chloro-4-fluoro-N-(2-thienylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-4-fluoro-N-(2-thienylmethyl)- (9CI)
• 3-Chloro-4-fluoro-N-(2-thienylmethyl)-1-benzothiophene-2-carboxam ide
• 3-CHLORO-4-FLUORO-N-[(THIOPHEN-2-YL)METHYL]-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• DB-274304
• Oprea1_411238
• STK434779
• 588675-31-4
• 3-Chloro-4-Fluoro-N-(2-Thienylmethyl)-1-Benzothiophene-2-Carboxamide
• AKOS003289851
• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-CHLORO-4-FLUORO-N-(2-THIENYLMETHYL)-
• 3-chloro-4-fluoro-N-(thiophen-2-ylmethyl)-1-benzothiophene-2-carboxamide

• Inchi： 1S/C14H9ClFNOS2/c15-12-11-9(16)4-1-5-10(11)20-13(12)14(18)17-7-8-3-2-6-19-8/h1-6H,7H2,(H,17,18)
• InChI Key： GFSQOUYZAYUEPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCC2=CC=CS2)=O)SC2C=CC=C(C=21)F

Computed Properties

• Exact Mass: 324.98
• Monoisotopic Mass: 324.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2
• XLogP3: 4.5